N-(2-Cyano-3,4-dihydro-1H-naphthalen-2-yl)-3-ethoxy-4-methylpentanamide

• IUPAC Name: N-(2-cyano-3,4-dihydro-1H-naphthalen-2-yl)-3-ethoxy-4-methylpentanamide
• InChI: InChI=1S/C19H26N2O2/c1-4-23-17(14(2)3)11-18(22)21-19(13-20)10-9-15-7-5-6-8-16(15)12-19/h5-8,14,17H,4,9-12H2,1-3H3,(H,21,22)
• InChI Key: ZNQJIASPWWWFBT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(CC(=O)NC1(CCC2=CC=CC=C2C1)C#N)C(C)C
• Molecular Formula: C19H26N2O2
• Molecular Weight: 314.4 g/mol

Description

N-(2-Cyano-3,4-dihydro-1H-naphthalen-2-yl)-3-ethoxy-4-methylpentanamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. The compound is a naphthalene derivative that has been synthesized using various methods.

Mechanism of Action

The exact mechanism of action of N-(2-Cyano-3,4-dihydro-1H-naphthalen-2-yl)-3-ethoxy-4-methylpentanamide is not fully understood. However, studies have suggested that the compound may exert its therapeutic effects by inhibiting certain enzymes and signaling pathways that are involved in the development and progression of various diseases.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. Studies have suggested that the compound may have antioxidant, anti-inflammatory, and neuroprotective properties. Additionally, the compound has been shown to inhibit the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

N-(2-Cyano-3,4-dihydro-1H-naphthalen-2-yl)-3-ethoxy-4-methylpentanamide has several advantages and limitations for lab experiments. One of the advantages is that the compound is relatively easy to synthesize, and it can be obtained in high yields. Additionally, the compound has shown promising results in various in vitro and in vivo studies. However, one of the limitations is that the exact mechanism of action of the compound is not fully understood, which makes it challenging to design experiments to study its effects.

Future Directions

There are several future directions for research on N-(2-Cyano-3,4-dihydro-1H-naphthalen-2-yl)-3-ethoxy-4-methylpentanamide. One of the directions is to further investigate the mechanism of action of the compound to better understand its therapeutic effects. Additionally, studies could be conducted to optimize the synthesis method of the compound to improve its yield and purity. Furthermore, research could be conducted to explore the potential applications of the compound in other areas of medicinal chemistry, such as drug delivery and imaging.

Synthesis Methods

N-(2-Cyano-3,4-dihydro-1H-naphthalen-2-yl)-3-ethoxy-4-methylpentanamide can be synthesized using various methods. One of the commonly used methods involves the reaction of 2-amino-1,4-naphthoquinone with ethyl 3-oxo-4-methylpentanoate in the presence of a base. The resulting product is then treated with cyanogen bromide to yield this compound.

Scientific Research Applications

N-(2-Cyano-3,4-dihydro-1H-naphthalen-2-yl)-3-ethoxy-4-methylpentanamide has been extensively studied for its potential applications in medicinal chemistry. The compound has shown promising results in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.